Cas no 2137904-33-5 (2-Methyl-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}propan-1-one)

• Product Name: 2-Methyl-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}propan-1-one
• CAS No: 2137904-33-5
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5925649
• PubChem ID: 165957287
• Update Time: 2025-05-21

2-Methyl-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137904-33-5
• EN300-703333
• 2-methyl-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}propan-1-one
• 2-Methyl-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}propan-1-one

• Inchi： 1S/C12H22N2O2/c1-10(2)11(15)14-6-3-12(4-7-14)9-13-5-8-16-12/h10,13H,3-9H2,1-2H3
• InChI Key： DHCLAWJILCCERI-UHFFFAOYSA-N
• SMILES： O1CCNCC21CCN(C(C(C)C)=O)CC2

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-Methyl-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}propan-1-one

2-Methyl-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}propan-1-one: A Comprehensive Overview

The compound with CAS No. 2137904-33-5, commonly referred to as 2-Methyl-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}propan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique spirocyclic structure, which combines a diazaspiro framework with a propanone moiety. The spiro system, characterized by two rings sharing a single atom, introduces intriguing electronic and steric properties that make this compound a valuable subject for both academic and industrial investigations.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis and applications of 2-Methyl-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}propan-1-one in greater depth. One of the most promising areas of research involves its potential as a building block in drug discovery. The molecule's ability to form stable complexes with various biomolecules has been leveraged in the development of novel therapeutic agents targeting complex biological systems. For instance, studies have shown that this compound can act as a scaffold for designing inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases.

The diazaspiro framework within this compound plays a pivotal role in its reactivity and selectivity. The nitrogen atoms within the spiro system contribute to hydrogen bonding capabilities, which are crucial for interactions with biological targets. Additionally, the propanone group introduces electrophilic character, making the molecule amenable to various post-synthesis modifications. This versatility has led to its use in click chemistry applications, where it serves as a versatile linker in the construction of larger molecular architectures.

From a structural perspective, the spiro[5.5]undecane system is particularly interesting due to its constrained geometry. This constraint imparts rigidity to the molecule, which is advantageous in scenarios where precise spatial arrangement is critical—such as in the design of receptor-specific ligands. Recent computational studies have highlighted how this rigidity influences the molecule's pharmacokinetic properties, suggesting potential optimizations for enhancing bioavailability.

In terms of synthesis, researchers have developed efficient routes to construct 2-Methyl-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}propan-1-one, often employing modular assembly strategies. These methods typically involve the formation of the spirocyclic core through cyclization reactions followed by functionalization to introduce the desired substituents. The use of catalytic asymmetric synthesis has also been explored to access enantiomerically pure forms of this compound, which are essential for studying stereochemical effects in biological systems.

Looking ahead, the continued exploration of 2-Methyl-{1 oxaspiro diazaspiro propanone} derivatives holds immense potential for innovation across multiple disciplines. Its unique combination of structural features positions it as a valuable tool not only in drug discovery but also in materials science and catalysis. As research progresses, it is anticipated that this compound will find applications in areas such as energy storage materials and advanced diagnostics.

In conclusion, 2-Methyl-{1 oxaspiro diazaspiro propanone} (CAS No. 2137904 33 5) stands out as a remarkable example of how complex molecular architectures can unlock novel functionalities. Its intricate structure and versatile properties make it an invaluable subject for ongoing scientific inquiry and technological advancement.